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Compound of Interest

Compound Name: 2-Fluorophenetole

Cat. No.: B1584092 Get Quote

An In-depth Technical Guide to 2-Fluorophenetole for Researchers and Drug Development

Professionals

Compound Profile: 2-Fluorophenetole
2-Fluorophenetole, systematically named 1-ethoxy-2-fluorobenzene, is an aromatic ether

distinguished by the presence of a fluorine atom ortho to the ethoxy group on the benzene ring.

[1] This substitution pattern imparts unique physicochemical properties that are highly valuable

in the synthesis of complex organic molecules.

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern

medicinal chemistry.[2] Fluorine's high electronegativity and small atomic radius can

significantly modulate a molecule's metabolic stability, lipophilicity, binding affinity to biological

targets, and pKa, making fluorinated intermediates like 2-Fluorophenetole sought-after

precursors for novel pharmaceuticals and agrochemicals.[2]

Key Chemical Properties:

CAS Number: 451-80-9[1][3][4][5]

Molecular Formula: C₈H₉FO[1][3][4][5]

Molecular Weight: 140.16 g/mol [1][3]

Synonyms: 1-Ethoxy-2-fluorobenzene, o-Fluorophenetole[1][3]
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Commercial Availability and Sourcing
2-Fluorophenetole is available from a range of specialty chemical suppliers, catering to both

research and development (R&D) and industrial-scale needs. When sourcing this intermediate,

it is crucial for researchers and procurement managers to consider purity, available quantities,

and the supplier's ability to provide comprehensive documentation, such as a Certificate of

Analysis (CoA).

Below is a summary of representative suppliers for 2-Fluorophenetole:

Supplier Product Number Purity
Available
Quantities

Sigma-Aldrich Varies by region Typically ≥98%
Gram to kilogram

scale

Aromsyn Co., Ltd. AS02636 > 97%

Gram to kilogram

scale (custom

synthesis available)[3]

SynQuest

Laboratories
2607-3-42 98%

Gram to kilogram

scale[5]

Note: Availability and product specifications are subject to change. It is recommended to

consult directly with suppliers for the most current information.

Synthesis of 2-Fluorophenetole: A Methodological
Overview
The most direct and widely employed method for synthesizing 2-Fluorophenetole is the

Williamson ether synthesis. This robust Sₙ2 reaction provides a reliable pathway for forming the

ether linkage by reacting an alkoxide with a suitable alkyl halide.[6][7][8][9]

The Williamson Ether Synthesis Approach
In this context, the synthesis involves the deprotonation of 2-fluorophenol to form the

corresponding 2-fluorophenoxide ion. This nucleophilic phenoxide then attacks an ethylating
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agent, such as ethyl bromide or ethyl iodide, to yield 2-Fluorophenetole. The reaction is

favored by using a primary alkyl halide to minimize competing elimination reactions.[8][9]
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2-Fluorophenetole Salt Byproduct (e.g., NaBr)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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